A-homo-3-deoxy-3,3-dimethyl-2,4-dioxa-25-hydroxyvitamin D3
A-homo-3-deoxy-3,3-dimethyl-2,4-dioxa-25-hydroxyvitamin D3
Brand Name:
Vulcanchem
CAS No.:
135821-90-8
VCID:
VC0159495
InChI:
InChI=1S/C28H46O3/c1-21-19-30-26(4,5)31-20-23(21)13-12-22-11-10-17-28(7)24(22)14-18-27(28,6)16-9-8-15-25(2,3)29/h12-13,24,29H,1,8-11,14-20H2,2-7H3/b22-12+,23-13-/t24-,27-,28-/m1/s1
SMILES:
CC1(OCC(=C)C(=CC=C2CCCC3(C2CCC3(C)CCCCC(C)(C)O)C)CO1)C
Molecular Formula:
C28H46O3
Molecular Weight:
430.7 g/mol
A-homo-3-deoxy-3,3-dimethyl-2,4-dioxa-25-hydroxyvitamin D3
CAS No.: 135821-90-8
Main Products
VCID: VC0159495
Molecular Formula: C28H46O3
Molecular Weight: 430.7 g/mol
| CAS No. | 135821-90-8 |
|---|---|
| Product Name | A-homo-3-deoxy-3,3-dimethyl-2,4-dioxa-25-hydroxyvitamin D3 |
| Molecular Formula | C28H46O3 |
| Molecular Weight | 430.7 g/mol |
| IUPAC Name | 6-[(1R,3aR,4E,7aR)-4-[(2E)-2-(2,2-dimethyl-6-methylidene-1,3-dioxepan-5-ylidene)ethylidene]-1,7a-dimethyl-2,3,3a,5,6,7-hexahydroinden-1-yl]-2-methylhexan-2-ol |
| Standard InChI | InChI=1S/C28H46O3/c1-21-19-30-26(4,5)31-20-23(21)13-12-22-11-10-17-28(7)24(22)14-18-27(28,6)16-9-8-15-25(2,3)29/h12-13,24,29H,1,8-11,14-20H2,2-7H3/b22-12+,23-13-/t24-,27-,28-/m1/s1 |
| Standard InChIKey | OGBOEJJEWXJYPB-OWFFPJJDSA-N |
| Isomeric SMILES | C[C@]1(CC[C@H]\2[C@]1(CCC/C2=C\C=C/3\COC(OCC3=C)(C)C)C)CCCCC(C)(C)O |
| SMILES | CC1(OCC(=C)C(=CC=C2CCCC3(C2CCC3(C)CCCCC(C)(C)O)C)CO1)C |
| Canonical SMILES | CC1(OCC(=C)C(=CC=C2CCCC3(C2CCC3(C)CCCCC(C)(C)O)C)CO1)C |
| Synonyms | A-homo-3-deoxy-3,3-dimethyl-2,4-dioxa-25-hydroxyvitamin D3 A-homo-3-deoxy-3,3-dimethyl-2,4-dioxa-25-OH-D3 HDDD-25-OH-D3 |
| PubChem Compound | 6449866 |
| Last Modified | Nov 11 2021 |
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